Cas no 821765-66-6 (Phenol, 4-(2-chloroethyl)-3-fluoro-)
821765-66-6 structure
Product Name:Phenol, 4-(2-chloroethyl)-3-fluoro-
CAS No:821765-66-6
MF:C8H8ClFO
MW:174.599925041199
CID:697668
PubChem ID:67526182
Update Time:2025-04-19
Phenol, 4-(2-chloroethyl)-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(2-chloroethyl)-3-fluoro-
- 4-(2-chloroethyl)-3-fluorophenol
- 821765-66-6
- DTXSID10737431
- SCHEMBL2766520
-
- Inchi： 1S/C8H8ClFO/c9-4-3-6-1-2-7(11)5-8(6)10/h1-2,5,11H,3-4H2
- InChI Key： JJCYEJWFPNPDIY-UHFFFAOYSA-N
- SMILES： ClCCC1C=CC(=CC=1F)O
Computed Properties
- Exact Mass: 174.0247707g/mol
- Monoisotopic Mass: 174.0247707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Phenol, 4-(2-chloroethyl)-3-fluoro- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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